Cas no 1342072-84-7 (Piperidine, 2-(1-methylethyl)-6-(trifluoromethyl)-)

• Product Name: Piperidine, 2-(1-methylethyl)-6-(trifluoromethyl)-
• CAS No: 1342072-84-7
• MF: C₉H₁₆F₃N
• MW: 195.225253105164
• CID: 5250713
• Update Time: 2025-06-15

Piperidine, 2-(1-methylethyl)-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-(propan-2-yl)-6-(trifluoromethyl)piperidine
• 2-Isopropyl-6-(trifluoromethyl)piperidine
• Piperidine, 2-(1-methylethyl)-6-(trifluoromethyl)-

• Inchi： 1S/C9H16F3N/c1-6(2)7-4-3-5-8(13-7)9(10,11)12/h6-8,13H,3-5H2,1-2H3
• InChI Key： KGUAMDYNPNYGLQ-UHFFFAOYSA-N
• SMILES： FC(C1CCCC(C(C)C)N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 165
• XLogP3: 3.2
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on Piperidine, 2-(1-methylethyl)-6-(trifluoromethyl)-

Piperidine, 2-(1-methylethyl)-6-(trifluoromethyl): An Overview of a Versatile Compound (CAS No. 1342072-84-7)

Piperidine, 2-(1-methylethyl)-6-(trifluoromethyl) (CAS No. 1342072-84-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential applications. This compound, also known as 2-(1-methylethyl)-6-(trifluoromethyl)piperidine, belongs to the class of piperidines, which are six-membered heterocyclic amines with a wide range of biological activities.

The trifluoromethyl group in Piperidine, 2-(1-methylethyl)-6-(trifluoromethyl) imparts significant electronic and steric effects, making it a valuable building block in the synthesis of various bioactive molecules. The presence of the 1-methylethyl substituent further enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design.

Recent studies have highlighted the potential of Piperidine, 2-(1-methylethyl)-6-(trifluoromethyl) in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. The researchers found that these derivatives effectively inhibited the production of pro-inflammatory cytokines and reduced pain responses in animal models, suggesting their potential as candidates for treating inflammatory diseases and chronic pain.

In another study, published in the European Journal of Medicinal Chemistry, researchers explored the use of Piperidine, 2-(1-methylethyl)-6-(trifluoromethyl) as a scaffold for developing antiviral agents. The study reported that certain derivatives of this compound showed promising activity against several RNA viruses, including influenza and coronaviruses. The antiviral activity was attributed to the compound's ability to interfere with viral replication processes, making it a potential lead for further drug development.

The structural versatility of Piperidine, 2-(1-methylethyl)-6-(trifluoromethyl) also makes it an attractive candidate for use in combination therapies. A recent review article in Current Pharmaceutical Design discussed the potential synergistic effects of combining this compound with existing drugs to enhance therapeutic outcomes. The review highlighted several case studies where Piperidine, 2-(1-methylethyl)-6-(trifluoromethyl) derivatives were used in combination with traditional anti-inflammatory drugs, resulting in improved efficacy and reduced side effects.

In addition to its pharmaceutical applications, Piperidine, 2-(1-methylethyl)-6-(trifluoromethyl) has been investigated for its use in chemical synthesis and materials science. A study published in the Journal of Organic Chemistry demonstrated that this compound can serve as an efficient catalyst in various organic transformations, including C-H activation and cross-coupling reactions. The unique electronic properties of the trifluoromethyl group make it particularly effective in these reactions, offering new avenues for synthetic chemists.

The safety profile of Piperidine, 2-(1-methylethyl)-6-(trifluoromethyl) is another important consideration. Preclinical studies have shown that this compound exhibits low toxicity and good safety margins when administered at therapeutic doses. However, as with any new chemical entity, ongoing research is necessary to fully understand its long-term effects and potential interactions with other drugs.

In conclusion, Piperidine, 2-(1-methylethyl)-6-(trifluoromethyl) (CAS No. 1342072-84-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile properties make it an attractive candidate for developing novel therapeutic agents and improving existing drug formulations. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in the development of innovative treatments for various diseases.